Cas no 4237-46-1 (Ethanone,2-hydroxy-1,2,2-triphenyl-)

Ethanone,2-hydroxy-1,2,2-triphenyl- structure
4237-46-1 structure
Product Name:Ethanone,2-hydroxy-1,2,2-triphenyl-
CAS No:4237-46-1
MF:C20H16O2
MW:288.339845657349
CID:333019
PubChem ID:221020
Update Time:2025-04-19

Ethanone,2-hydroxy-1,2,2-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-hydroxy-1,2,2-triphenyl-
    • 2-hydroxy-1,2,2-triphenylethanone
    • 2-hydroxy-1,2,2-triphenylethan-1-one
    • 2-hydroxy-2,2-diphenylacetophenone
    • AC1L59NT
    • AC1Q5EVH
    • AR-1H9421
    • Benzoyldiphenylmethanol
    • CTK4I6118
    • diphenyl benzoyl methanol
    • NSC4641
    • phenylbenzoin
    • SureCN242506
    • 4237-46-1
    • 2-Hydroxy-1,2,2-triphenylethanone #
    • NSC-4641
    • AKOS030599216
    • DTXSID60277892
    • Benzoyldiphenylcarbinol
    • CKKQLOUBFINSIB-UHFFFAOYSA-N
    • SCHEMBL242506
    • Inchi: 1S/C20H16O2/c21-19(16-10-4-1-5-11-16)20(22,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,22H
    • InChI Key: CKKQLOUBFINSIB-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.11508
  • Monoisotopic Mass: 288.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.186
  • Boiling Point: 465.8°C at 760 mmHg
  • Flash Point: 198.1°C
  • Refractive Index: 1.627
  • PSA: 37.3
  • LogP: 3.80540
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